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Compound of Interest

Compound Name: N-Heptanoylglycine-d2

Cat. No.: B12365813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and

synthesis of N-Heptanoylglycine-d2, a deuterated analog of the endogenous metabolite N-

Heptanoylglycine. This document is intended for professionals in research and drug

development who require detailed information on this stable isotope-labeled compound for use

in metabolic studies, bioanalytical assays, and as an internal standard.

Chemical Structure and Properties
N-Heptanoylglycine-d2 is an isotopically labeled form of N-Heptanoylglycine, an acylglycine

that is a metabolite of heptanoic acid.[1] The deuterium atoms are located on the alpha-carbon

of the glycine moiety, which provides a distinct mass shift for mass spectrometry-based

applications without significantly altering the chemical properties of the molecule.

The chemical structure of N-Heptanoylglycine-d2 is characterized by a heptanoyl group

attached to the nitrogen atom of a glycine-d2 molecule.

Chemical Formula: C₉H₁₅D₂NO₃[2]

SMILES: OC(C([2H])(NC(CCCCCC)=O)[2H])=O[2]

The following table summarizes the key quantitative data for N-Heptanoylglycine-d2 and its

non-deuterated counterpart.
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Property N-Heptanoylglycine-d2 N-Heptanoylglycine

CAS Number 3008541-77-0[2] 23783-23-5[1][3]

Molecular Formula C₉H₁₅D₂NO₃[2] C₉H₁₇NO₃[1][3][4]

Molecular Weight 189.25 g/mol [2] 187.24 g/mol [1][3]

Appearance White to off-white solid[2] Solid[1]

Purity ≥95.0%[2] ≥98.0% (HPLC)

Storage Conditions
Powder: -20°C for 3 years; In

solvent: -80°C for 6 months[2]
2-8°C

Predicted Water Solubility Not available 1.54 g/L[5]

Predicted logP Not available 1.64[5]

Synthesis of N-Heptanoylglycine-d2
The synthesis of N-Heptanoylglycine-d2 is typically achieved through the acylation of glycine-

d2 with an activated form of heptanoic acid, such as heptanoyl chloride. This direct acylation

method is a common and effective route for the formation of N-acylglycines.[4]

The logical flow of the synthesis process is depicted in the diagram below, outlining the key

reactants, reagents, and the resulting product.
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Caption: Synthetic workflow for N-Heptanoylglycine-d2 via acylation.

The following is a representative experimental protocol for the synthesis of N-
Heptanoylglycine-d2.

Materials:

Glycine-d2 (1.0 eq)
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Heptanoyl chloride (1.1 eq)

Triethylamine (2.5 eq)

Dichloromethane (DCM), anhydrous

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup:

In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve Glycine-d2

(1.0 eq) and triethylamine (2.5 eq) in anhydrous dichloromethane.

Cool the reaction mixture to 0°C in an ice bath.

Addition of Acylating Agent:

While stirring vigorously, add heptanoyl chloride (1.1 eq) dropwise to the reaction mixture

via a dropping funnel over a period of 15-20 minutes. Ensure the temperature remains at

0°C during the addition.
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After the addition is complete, remove the ice bath and allow the reaction to warm to room

temperature. Continue stirring for 12-16 hours.

Reaction Quenching and Workup:

After the reaction is complete (monitored by TLC), quench the reaction by adding 1 M HCl.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated

NaHCO₃ solution, and brine.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Purification:

Filter the drying agent and concentrate the organic phase under reduced pressure using a

rotary evaporator to yield the crude product.

The crude product can be further purified by recrystallization or column chromatography

on silica gel to afford pure N-Heptanoylglycine-d2.

Characterization:

Confirm the structure and purity of the final product using techniques such as ¹H NMR, ¹³C

NMR, and high-resolution mass spectrometry (HRMS) to verify the incorporation of

deuterium and the overall structural integrity.

Applications
N-Heptanoylglycine-d2 is primarily used as an internal standard in quantitative bioanalytical

methods, such as those employing liquid chromatography-mass spectrometry (LC-MS) or gas

chromatography-mass spectrometry (GC-MS).[6] Its use as an internal standard allows for the

accurate quantification of endogenous N-Heptanoylglycine in various biological matrices by

correcting for sample loss during extraction and for variations in instrument response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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